Cas no 2229282-03-3 (tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate)

• Product Name: tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate
• CAS No: 2229282-03-3
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 6194140
• PubChem ID: 165670413
• Update Time: 2025-07-21

tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate
• EN300-1883659
• tert-butyl N-[1-(1-aminocyclopentyl)cyclohexyl]carbamate
• 2229282-03-3

• Inchi： 1S/C16H30N2O2/c1-14(2,3)20-13(19)18-16(11-5-4-6-12-16)15(17)9-7-8-10-15/h4-12,17H2,1-3H3,(H,18,19)
• InChI Key： NSVHNRNRXILQBX-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C1(CCCC1)N)=O

Computed Properties

• Exact Mass: 282.230728204g/mol
• Monoisotopic Mass: 282.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate

Comprehensive Overview of tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate (CAS No. 2229282-03-3)

The compound tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate (CAS No. 2229282-03-3) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring both cyclopentyl and cyclohexyl moieties, makes it a valuable intermediate for synthesizing complex bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of small-molecule therapeutics targeting neurological and metabolic disorders.

One of the key reasons for the growing attention toward tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate is its role in peptide mimetics and protease inhibitors. These applications align with current trends in precision medicine and targeted drug delivery, which are among the most searched topics in biomedical research. The compound's carbamate group provides stability, while the aminocyclopentyl segment enhances binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies.

In the context of green chemistry and sustainable synthesis, CAS No. 2229282-03-3 has also garnered interest. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and energy consumption. This aligns with the global push toward environmentally friendly chemical processes, a topic frequently queried in academic and industrial forums. The compound's potential for scalable synthesis further enhances its appeal for large-scale applications.

Another area where tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate shines is in crystallography and molecular modeling. Its well-defined structure allows for precise X-ray diffraction analysis, aiding in the design of novel materials and drugs. This is particularly relevant given the rising demand for computational chemistry tools and AI-driven drug design, which dominate current scientific discourse.

From a commercial perspective, the compound's high purity and custom synthesis options make it a sought-after product for contract research organizations (CROs) and pharmaceutical companies. Its applications extend to bioconjugation and prodrug development, addressing the need for safer and more effective therapeutics. These aspects are frequently highlighted in market research reports and industry whitepapers, reflecting its economic significance.

In summary, tert-butyl N-1-(1-aminocyclopentyl)cyclohexylcarbamate (CAS No. 2229282-03-3) is a multifaceted compound with broad applications in modern chemistry and medicine. Its relevance to drug discovery, sustainable synthesis, and advanced material science ensures its continued prominence in scientific and industrial communities. As research progresses, this compound is likely to play an even greater role in addressing some of the most pressing challenges in healthcare and technology.